2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}acetic acid
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques such as NMR, IR, and MS spectroscopy. Unfortunately, the specific molecular structure analysis for “2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}acetic acid” is not available .Chemical Reactions Analysis
The chemical reactions involving “2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}acetic acid” are not well-documented .Scientific Research Applications
- Compounds similar to “2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}acetic acid” have been used in studies to understand the mechanism of aerobic degradation of certain pesticides by specific bacterial strains .
- Derivatives of this compound, such as Cetirizine dihydrochloride, are known for their medicinal properties, particularly in the treatment of allergies .
- Phenylacetic acid, which shares a phenyl group with the compound , is valuable in organic synthesis and drug production due to its ability to form various derivatives .
- Phenylacetic acid derivatives are also used in polymerization and the production of functional materials .
Degradation Studies
Synthesis of Medicaments
Organic Synthesis
Polymerization
Synthesis of Cellulosics
Mechanism of Action
Target of action
Many aromatic compounds containing the indole nucleus have shown clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of action
The mode of action of such compounds often involves interactions with these receptors, leading to changes in cellular processes .
Biochemical pathways
Indole derivatives, for example, possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . These activities suggest that indole derivatives can affect a variety of biochemical pathways.
Result of action
The molecular and cellular effects of a compound’s action depend on its specific targets and mode of action. For instance, some indole derivatives have shown inhibitory activity against influenza A .
Safety and Hazards
properties
IUPAC Name |
2-[(4-chlorophenyl)-phenylmethyl]sulfanylacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO2S/c16-13-8-6-12(7-9-13)15(19-10-14(17)18)11-4-2-1-3-5-11/h1-9,15H,10H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXVSAFMADFFFAM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00394113 |
Source
|
Record name | {[(4-chlorophenyl)(phenyl)methyl]thio}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-Chlorophenyl)(phenyl)methyl]sulfanyl}acetic acid | |
CAS RN |
90212-85-4 |
Source
|
Record name | {[(4-chlorophenyl)(phenyl)methyl]thio}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00394113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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